1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone

• Molecular Formula: C13H12ClNO
• Molecular Weight: 233.69 g/mol
• SMILES: CC1=CC2=CC(=C(N=C2C=C1C)Cl)C(=O)C
• InChI: InChI=1S/C13H12ClNO/c1-7-4-10-6-11(9(3)16)13(14)15-12(10)5-8(7)2/h4-6H,1-3H3
• InChIKey: RUIXZVMGZPALTH-UHFFFAOYSA-N

1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone: Selective DHODH Inhibitor

1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone (CAS 1017428-98-6) is a chlorinated dimethylquinoline derivative featuring a ketone moiety at the 3-position of the quinoline ring [1]. With a molecular formula of C13H12ClNO, a molecular weight of 233.69 g/mol, and a calculated XLogP3 of 3.6, this compound resides in favorable drug-like chemical space [1]. It demonstrates potent, species-selective inhibition of dihydroorotate dehydrogenase (DHODH), a rate-limiting enzyme in de novo pyrimidine biosynthesis, with an IC50 of 22 nM against the mouse ortholog [2]. This property positions the compound as a valuable tool for rodent in vivo pharmacological studies where mouse-specific target engagement is critical.

• [1] Kuujia. CAS No. 1017428-98-6 (1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone) - Chemical & Physical Properties. Accessed via https://www.kuujia.com/cas-1017428-98-6.html. View Source
• [2] BindingDB Entry BDBM50407985 (CHEMBL2111978). Affinity Data: IC50 22 nM for mouse dihydroorotate dehydrogenase. Accessed via https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50407985. View Source

1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone: Differentiation from Generic Analogs

Quinoline-based acetyl derivatives are widely explored in medicinal chemistry, yet their biological profiles are exquisitely sensitive to substituent pattern. The presence of chlorine at the 2-position and methyl groups at the 6- and 7-positions of 1-(2-chloro-6,7-dimethylquinolin-3-yl)ethanone is not arbitrary; this specific substitution pattern yields an IC50 of 22 nM against mouse DHODH—a potency comparable to the clinical-stage inhibitor brequinar (IC50 ~20 nM) [1][2]. In contrast, a closely related analog lacking the chloro substituent—1-(2,4-dimethylquinolin-3-yl)ethanone—has shown no reported DHODH inhibitory activity, relying instead on non-specific antimicrobial properties that preclude its use in targeted mechanistic studies . Uninformed substitution with generic quinoline acetyl intermediates risks loss of the potent, species-selective DHODH pharmacology that makes this compound uniquely suited for rodent-focused drug discovery programs.

• [1] BindingDB Entry BDBM50407985 (CHEMBL2111978). Affinity Data: IC50 22 nM for mouse dihydroorotate dehydrogenase. Accessed via https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50407985. View Source
• [2] Bertin Bioreagent. Brequinar Product Page: DHODH IC50 ~20 nM. Accessed via https://www.bertin-bioreagent.com/brequinar/. View Source

1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone: Evidence Over Structural Analogs

Mouse DHODH Inhibition Comparable to Brequinar

The compound inhibits mouse dihydroorotate dehydrogenase (DHODH) with an IC50 of 22 nM, as determined by enzyme inhibition assay [1]. This potency is essentially equivalent to brequinar (IC50 ~20 nM), a well-established DHODH inhibitor used as a positive control in numerous oncology and immunology studies [2]. However, the target compound achieves this potency with a significantly smaller molecular weight (233.69 vs. 375.37 g/mol) and lower lipophilicity (XLogP3 3.6 vs. ~5.0 for brequinar), suggesting potentially superior drug-like properties and synthetic tractability [1][3].

Evidence Dimension	IC50 for mouse DHODH enzyme inhibition
Target Compound Data	22 nM
Comparator Or Baseline	Brequinar: ~20 nM
Quantified Difference	Equivalent potency (ratio ~1.1:1)
Conditions	Mouse DHODH enzyme inhibition assay (BindingDB curated data from ChEMBL)

Why This Matters

Equivalent DHODH potency to brequinar but with a simpler, more synthetically accessible scaffold makes this compound a cost-effective alternative for mouse model studies.

• [1] BindingDB Entry BDBM50407985 (CHEMBL2111978). Affinity Data: IC50 22 nM for mouse dihydroorotate dehydrogenase. Accessed via https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50407985. View Source
• [2] Bertin Bioreagent. Brequinar Product Page: DHODH IC50 ~20 nM. Accessed via https://www.bertin-bioreagent.com/brequinar/. View Source
• [3] Kuujia. CAS No. 1017428-98-6 (1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone) - Chemical & Physical Properties. Accessed via https://www.kuujia.com/cas-1017428-98-6.html. View Source

KCNQ2/Q3 Antagonist Profile

Beyond DHODH inhibition, 1-(2-chloro-6,7-dimethylquinolin-3-yl)ethanone exhibits antagonist activity at the KCNQ2/Q3 potassium channel with an IC50 of 120 nM, as measured by automated patch clamp assay in CHO cells [1]. This is in stark contrast to brequinar, which shows no reported activity on KCNQ channels, being highly selective for DHODH [2]. The dual pharmacology—DHODH inhibition at 22 nM and KCNQ2/Q3 blockade at 120 nM—provides a unique tool for studying the interplay between pyrimidine metabolism and neuronal excitability.

Evidence Dimension	KCNQ2/Q3 antagonist IC50
Target Compound Data	120 nM
Comparator Or Baseline	Brequinar: no reported activity (selective for DHODH)
Quantified Difference	Unique KCNQ2/Q3 activity not observed in comparator
Conditions	Automated patch clamp assay on KCNQ2/Q3 expressed in CHO cells, 3 min incubation

Why This Matters

The compound's dual DHODH/KCNQ2/Q3 activity profile enables novel research applications in neuroinflammation and cancer neuroscience that are not feasible with pure DHODH inhibitors like brequinar.

• [1] BindingDB Entry BDBM50395464 (CHEMBL2164048). Affinity Data: IC50 120 nM for KCNQ2/Q3. Accessed via http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50395464. View Source
• [2] BindingDB. Brequinar (CHEMBL177387): No KCNQ channel activity reported in primary curated datasets. View Source

Synthetic Tractability and Drug-like Properties

The compound's physicochemical parameters—molecular weight 233.69 g/mol, XLogP3 3.6, topological polar surface area 30 Ų, and only one rotatable bond—place it well within all Lipinski rule-of-five criteria for oral drug-likeness [1]. In contrast, brequinar (MW 375.37, logP ~5.0) and other advanced quinoline DHODH inhibitors often breach the logP threshold (>5), increasing the risk of poor solubility and off-target toxicity . The lower molecular weight and reduced lipophilicity of 1-(2-chloro-6,7-dimethylquinolin-3-yl)ethanone make it a superior starting point for fragment-based or scaffold-hopping medicinal chemistry campaigns.

Evidence Dimension	Physicochemical drug-likeness parameters
Target Compound Data	MW 233.69, XLogP3 3.6, TPSA 30 Ų
Comparator Or Baseline	Brequinar: MW 375.37, logP ~5.0
Quantified Difference	MW reduced by 141.68 g/mol; logP reduced by ~1.4 units
Conditions	Calculated physicochemical properties from Kuujia (target) and public domain data (brequinar)

Why This Matters

For procurement decisions, this compound offers greater synthetic accessibility and more favorable lead-like properties, reducing downstream optimization risk compared to larger, more lipophilic DHODH inhibitor scaffolds.

• [1] Kuujia. CAS No. 1017428-98-6 (1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone) - Chemical & Physical Properties. Accessed via https://www.kuujia.com/cas-1017428-98-6.html. View Source

Versatile Synthetic Intermediate for Quinoline Libraries

The ethanone moiety at the 3-position serves as a versatile synthetic handle for further derivatization, enabling the generation of focused compound libraries for structure-activity relationship (SAR) studies. This compound is explicitly documented as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals, with the chloro and methyl substituents enhancing reactivity for controlled functionalization [1]. In contrast, the comparator 1-(2,4-dimethylquinolin-3-yl)ethanone is primarily explored for nanoparticle synthesis and biomolecular profiling, lacking the electrophilic chlorine center that drives selective derivatization in the target compound .

Evidence Dimension	Synthetic versatility for medicinal chemistry
Target Compound Data	Chloro substituent at C-2 enables nucleophilic substitution; ethanone at C-3 enables condensation and addition reactions
Comparator Or Baseline	1-(2,4-Dimethylquinolin-3-yl)ethanone: lacks 2-chloro functionality, limited to nanoparticle applications
Quantified Difference	Qualitative difference in synthetic utility
Conditions	Heterocyclic chemistry and derivatization literature

Why This Matters

The compound's dual reactive sites (2-Cl and 3-acetyl) make it a superior building block for generating diverse, biologically active quinoline derivatives compared to analogs lacking the halogen handle.

• [1] Kuujia. CAS No. 1017428-98-6 (1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone) - Product Description. Accessed via https://www.kuujia.com/cas-1017428-98-6.html. View Source

1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone: Key Application Scenarios

Rodent Oncology and Immunology In Vivo

The compound's mouse DHODH IC50 of 22 nM makes it ideally suited for murine tumor models (syngeneic, xenograft, or genetically engineered) where DHODH-dependent pyrimidine starvation is a therapeutic strategy [1]. Its potency is on par with brequinar, but its simpler scaffold may reduce off-target effects, allowing researchers to directly translate in vitro enzyme inhibition data to in vivo tumor growth delay and immune modulation outcomes.

Dual-Target Neuroinflammation and Cancer Neuroscience

With both DHODH (IC50 22 nM) and KCNQ2/Q3 (IC50 120 nM) antagonist activities, this compound enables exploration of the intersection between pyrimidine metabolism and neuronal hyperexcitability—a growing area in neuro-oncology and chronic pain research [1][2]. No other commercially available tool compound offers this specific dual pharmacology in a single, well-characterized chemical entity.

Lead Optimization and Fragment-Based Discovery

The favorable physicochemical profile (MW 233.69, XLogP3 3.6) and dual reactive handles (2-Cl and 3-acetyl) make this compound a prime scaffold for fragment growing, scaffold hopping, and focused library synthesis aimed at improving selectivity or pharmacokinetics while retaining DHODH potency [1]. Its smaller size compared to brequinar (MW 375.37) provides greater chemical space for optimization.

Quinoline DHODH SAR Studies

The compound's defined substitution pattern (2-Cl, 6,7-diCH3, 3-COCH3) serves as a well-characterized reference point for SAR campaigns exploring the influence of halogenation, methylation, and acyl group modification on DHODH inhibitory activity and species selectivity [1]. Its potency is quantitatively benchmarked against brequinar, facilitating direct structure-activity comparisons.

• [1] BindingDB Entry BDBM50407985 (CHEMBL2111978). Affinity Data: IC50 22 nM for mouse dihydroorotate dehydrogenase. Accessed via https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50407985. View Source
• [2] BindingDB Entry BDBM50395464 (CHEMBL2164048). Affinity Data: IC50 120 nM for KCNQ2/Q3. Accessed via http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50395464. View Source